Cas no 2097914-10-6 (3-(2-chlorophenyl)-1-{1-(oxolan-3-yl)piperidin-4-ylmethyl}urea)

• Product Name: 3-(2-chlorophenyl)-1-{1-(oxolan-3-yl)piperidin-4-ylmethyl}urea
• CAS No: 2097914-10-6
• MF: C₁₇H₂₄ClN₃O₂
• MW: 337.844363212585
• CID: 6564304
• PubChem ID: 126853482
• Update Time: 2025-11-06

3-(2-chlorophenyl)-1-{1-(oxolan-3-yl)piperidin-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-1-{1-(oxolan-3-yl)piperidin-4-ylmethyl}urea
• 3-(2-chlorophenyl)-1-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}urea
• AKOS040703387
• 1-(2-chlorophenyl)-3-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]urea
• 2097914-10-6
• F6556-3517

• Inchi： 1S/C17H24ClN3O2/c18-15-3-1-2-4-16(15)20-17(22)19-11-13-5-8-21(9-6-13)14-7-10-23-12-14/h1-4,13-14H,5-12H2,(H2,19,20,22)
• InChI Key： ABLOWHRTMYLKSP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NCC1CCN(CC1)C1COCC1)=O

Computed Properties

• Exact Mass: 337.1557047g/mol
• Monoisotopic Mass: 337.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.6Ų

Additional information on 3-(2-chlorophenyl)-1-{1-(oxolan-3-yl)piperidin-4-ylmethyl}urea

Comprehensive Analysis of 3-(2-chlorophenyl)-1-{1-(oxolan-3-yl)piperidin-4-ylmethyl}urea (CAS No. 2097914-10-6): Structure, Applications, and Research Insights

The compound 3-(2-chlorophenyl)-1-{1-(oxolan-3-yl)piperidin-4-ylmethyl}urea (CAS No. 2097914-10-6) is a chemically synthesized urea derivative with a unique molecular architecture. Its structure combines a 2-chlorophenyl group, a piperidine ring, and an oxolane (tetrahydrofuran) moiety, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential as a modulator of biological targets, given the pharmacophoric features embedded in its scaffold.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and metabolic disorders. The urea functional group in this compound is a critical motif, often associated with hydrogen-bonding interactions that enhance binding affinity to proteins. This has led to increased searches for "urea-based drug candidates" and "piperidine derivatives in drug design," reflecting the scientific community's focus on structurally diverse pharmacophores.

The oxolan-3-yl subunit in CAS 2097914-10-6 introduces stereochemical complexity, a feature increasingly explored in asymmetric synthesis. This aligns with trending topics like "chiral building blocks in pharmaceuticals" and "3D molecular optimization," which dominate discussions in AI-driven drug discovery platforms. Computational chemists frequently investigate such compounds using molecular docking and QSAR modeling, tools that have become indispensable in virtual screening workflows.

From a synthetic perspective, the preparation of 3-(2-chlorophenyl)-1-{1-(oxolan-3-yl)piperidin-4-ylmethyl}urea involves multi-step organic reactions, including N-alkylation and urea coupling. These methods are widely documented in patents and journals, catering to queries like "efficient urea bond formation" and "piperidine functionalization techniques." The compound's chlorophenyl group further underscores its relevance in halogen-bonding studies, a hotspot in fragment-based drug design.

Ongoing research explores the ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) of this compound, addressing common search terms such as "improving drug bioavailability" and "CNS permeability of heterocycles." Its balanced lipophilicity, inferred from the LogP values of similar structures, suggests potential for blood-brain barrier penetration, a key consideration in neurotherapeutic development.

In summary, CAS 2097914-10-6 exemplifies the intersection of structural ingenuity and therapeutic potential. Its study contributes to broader conversations about scaffold hopping and privileged structures in medicinal chemistry, while its synthetic accessibility makes it a viable candidate for hit-to-lead optimization campaigns. As the pharmaceutical industry prioritizes molecular diversity, compounds like this urea derivative will remain pivotal in addressing unmet medical needs.